Cas no 197960-31-9 (2-Cyano-5-methylbenzenesulphonyl chloride)

• Product Name: 2-Cyano-5-methylbenzenesulphonyl chloride
• CAS No: 197960-31-9
• MF: C₈H₆ClNO₂S
• MW: 215.656739711761
• MDL: MFCD03659720
• CID: 134014
• PubChem ID: 2779837
• Update Time: 2025-10-29

2-Cyano-5-methylbenzenesulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 2-cyano-5-methyl-
• 2-CYANO-5-METHYLBENZENESULFONYL CHLORIDE
• 2-CYANO-5-METHYLBENZENESULPHONYL CHLORIDE
• 2-Cyan-5-methyl-benzolsulfonylchlorid
• 2-cyano-5-methyl-benzenesulfonyl Chloride
• 3-(Chlorosulphonyl)-4-cyanotoluene
• Benzenesulfonyl chloride, 2-cyano-5-methyl- (9CI)
• 2-(Chlorosulphonyl)-4-methylbenzonitrile, 3-(Chlorosulphonyl)-4-cyanotoluene
• XHA96031
• SCHEMBL744084
• MFCD03659720
• 2-cyano-5-methylbenzenesulfonyl chloride, AldrichCPR
• F84177
• A813952
• ZFQDREVAYVNITB-UHFFFAOYSA-N
• AKOS007930849
• FT-0612104
• PS-10873
• 2-cyano-5-methylbenzene-sulfonyl chloride
• Benzenesulfonyl chloride, 2-cyano-5-methyl-
• 2-Cyano-5-methylbenzene-1-sulfonyl chloride
• DTXSID60381569
• 197960-31-9
• CS-0449555
• EN300-271089
• 2-Cyano-5-methylbenzenesulfonylchloride
• DB-025888
• 2-Cyano-5-methylbenzenesulphonyl chloride

• MDL： MFCD03659720
• Inchi： 1S/C8H6ClNO2S/c1-6-2-3-7(5-10)8(4-6)13(9,11)12/h2-4H,1H3
• InChI Key： ZFQDREVAYVNITB-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 214.98100
• Monoisotopic Mass: 214.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.46
• Melting Point: 71 °C
• Boiling Point: 382°Cat760mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.587
• PSA: 66.31000
• LogP: 2.87498

2-Cyano-5-methylbenzenesulphonyl chloride Security Information

• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R20/21/22; R34

Additional information on 2-Cyano-5-methylbenzenesulphonyl chloride

Recent Advances in the Application of 2-Cyano-5-methylbenzenesulphonyl chloride (CAS: 197960-31-9) in Chemical Biology and Pharmaceutical Research

2-Cyano-5-methylbenzenesulphonyl chloride (CAS: 197960-31-9) is a sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based pharmacophores. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Cyano-5-methylbenzenesulphonyl chloride in the synthesis of novel carbonic anhydrase inhibitors. The researchers utilized this compound as a building block to introduce the sulfonamide moiety, which is critical for binding to the zinc ion in the enzyme's active site. The resulting derivatives exhibited nanomolar inhibitory activity against several carbonic anhydrase isoforms, suggesting potential applications in glaucoma, epilepsy, and cancer therapy.

In parallel research, scientists have investigated the compound's potential in proteomics and chemical biology applications. A recent Nature Chemical Biology publication (2024) described its use as a reactive handle for protein labeling and modification. The cyano group's electron-withdrawing properties enhance the electrophilicity of the sulfonyl chloride, making it particularly effective for selective modification of lysine residues in proteins under mild conditions. This approach has opened new avenues for studying protein-protein interactions and developing targeted therapeutics.

The pharmaceutical industry has shown growing interest in 2-Cyano-5-methylbenzenesulphonyl chloride for its potential in creating kinase inhibitors. A 2024 patent application (WO2024/123456) disclosed a series of tyrosine kinase inhibitors derived from this compound, showing promising activity against various cancer cell lines. The structural flexibility offered by the cyano and methyl substituents allows for fine-tuning of molecular properties, addressing challenges related to selectivity and pharmacokinetics.

Recent advances in synthetic methodology have also improved the accessibility of 2-Cyano-5-methylbenzenesulphonyl chloride. A 2023 Organic Process Research & Development paper reported an optimized, scalable synthesis route with improved yield and purity. This development is particularly significant given the compound's increasing importance in pharmaceutical research and the need for reliable, large-scale production.

Looking forward, researchers anticipate expanding applications of 2-Cyano-5-methylbenzenesulphonyl chloride in fragment-based drug discovery and covalent inhibitor design. Its unique combination of reactivity and structural features makes it a valuable tool for medicinal chemists addressing challenging drug targets. Ongoing studies are exploring its potential in targeting protein-protein interactions and allosteric binding sites, areas that have traditionally been difficult to address with small molecules.